![molecular formula C8H10N2O3 B2842451 2-Pyrazinecarboxylic acid, 6-(1-methylethoxy)- CAS No. 59484-74-1](/img/structure/B2842451.png)
2-Pyrazinecarboxylic acid, 6-(1-methylethoxy)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- Carboxylic acids play a crucial role in organic synthesis. 6-Isopropoxypyrazine-2-carboxylic acid can serve as a building block for the creation of small molecules and macromolecules. Its chemical structure, which includes a carbonyl group (C=O) and a hydroxyl group (OH), makes it active in organic reactions such as substitution, elimination, oxidation, and coupling .
- In nanotechnology, carboxylic acids act as surface modifiers. For instance, organic carboxylic acids like tartaric acid, maleic acid, and malic acid have been employed to modify the surface of carbon nanotubes (CNTs) and graphene. These modifications enhance dispersion and incorporation of metallic nanoparticles or carbon nanostructures .
- Carboxylic acids find applications in polymer chemistry. They can serve as monomers, additives, or catalysts. By incorporating 6-Isopropoxypyrazine-2-carboxylic acid into polymer chains, researchers can tailor material properties such as solubility, reactivity, and mechanical strength .
- Researchers have used carboxylic acids to modify the surface of metallic nanoparticles. By attaching carboxyl groups to nanoparticles, they improve stability, solubility, and compatibility with other materials .
- Carboxylic acids play a role in drug design and delivery. Their polar nature allows them to interact with biological systems. Researchers can use them as functional groups to attach drugs or targeting ligands .
Organic Synthesis
Nanotechnology
Polymer Chemistry
Surface Modification of Nanoparticles
Medical and Pharmaceutical Fields
Food Industry
properties
IUPAC Name |
6-propan-2-yloxypyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-5(2)13-7-4-9-3-6(10-7)8(11)12/h3-5H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPWKSUQHVINHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC(=CN=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyrazinecarboxylic acid, 6-(1-methylethoxy)- |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.